Cas no 887212-55-7 (4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide
• CAS No: 887212-55-7
• MF: C₂₃H₂₅FN₄O₄
• MW: 440.467408895493
• CID: 5515031
• Update Time: 2025-07-14

4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzodioxol-5-ylmethyl)-N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

• Inchi： 1S/C23H25FN4O4/c24-17-2-1-3-19(11-17)28-14-18(12-22(28)29)25-23(30)27-8-6-26(7-9-27)13-16-4-5-20-21(10-16)32-15-31-20/h1-5,10-11,18H,6-9,12-15H2,(H,25,30)
• InChI Key： LCHNEJQCYOPTMA-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC(=O)N(C3=CC=CC(F)=C3)C2)=O)CCN(CC2=CC=C3OCOC3=C2)CC1

Additional information on 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide

Comprehensive Analysis of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887212-55-7)

The compound 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide (CAS No. 887212-55-7) is a highly specialized molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, combining a benzodioxole moiety, a fluorophenyl group, and a pyrrolidinone core linked via a piperazine-carboxamide bridge. This combination of functional groups makes it a subject of interest in pharmaceutical and biochemical research, particularly in the context of targeted drug design and molecular interactions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their potential applications in medicinal chemistry. Researchers often search for terms such as "benzodioxole derivatives," "fluorophenyl-based pharmaceuticals," and "pyrrolidinone applications" to explore similar structures. The presence of the fluorine atom in the molecule is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability, a trend driven by the demand for more effective and longer-lasting therapeutics.

The piperazine-carboxamide segment of the molecule is another critical feature, as piperazine derivatives are widely recognized for their versatility in drug development. This structural motif is frequently associated with central nervous system (CNS) targeting agents, leading to searches like "piperazine CNS drugs" and "carboxamide neuroactive compounds." While the exact pharmacological profile of CAS No. 887212-55-7 remains under investigation, its structural analogs have demonstrated activity in modulating neurotransmitter systems, sparking curiosity about its potential applications.

From a synthetic chemistry perspective, the compound's intricate design poses challenges and opportunities. The incorporation of both benzodioxole and fluorophenyl groups requires precise synthetic strategies, often involving multi-step reactions and careful purification. Researchers frequently inquire about "synthesis of benzodioxole-fluorophenyl hybrids" or "pyrrolidinone-piperazine coupling methods," highlighting the technical nuances involved in producing such molecules. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity.

Beyond its chemical attributes, the compound's potential biological relevance aligns with current trends in precision medicine and targeted therapy. With the rise of personalized treatment approaches, molecules like 4-(2H-1,3-benzodioxol-5-yl)methyl-N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylpiperazine-1-carboxamide are scrutinized for their selectivity and specificity. Online searches often include phrases such as "small molecule modulators for neurological targets" or "fluorinated compounds in drug discovery," reflecting the broader interest in such compounds.

In summary, CAS No. 887212-55-7 represents a fascinating example of modern medicinal chemistry, blending multiple pharmacophores into a single entity. Its study contributes to the broader understanding of structure-activity relationships and the development of novel therapeutic agents. As research progresses, this compound may unlock new possibilities in drug design, addressing unmet medical needs and advancing the frontiers of science.